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Compound of Interest

Compound Name: 9,10-Dibromophenanthrene

Cat. No.: B099643

An In-depth Technical Guide to 9,10-
Dibromophenanthrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural characteristics of 9,10-Dibromophenanthrene. The information is curated for
professionals in research and development who require detailed data and experimental
protocols.

Chemical Structure and Identification

IUPAC Name: 9,10-dibromophenanthrene[1][2]

The structure of 9,10-Dibromophenanthrene is characterized by a phenanthrene core with
bromine atoms substituted at the 9 and 10 positions. This arrangement results in a nearly
planar molecule.[3]

Chemical Identifiers:
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Identifier Value
CAS Number 15810-15-8[1][2]
Molecular Formula C14HsBr2[1][2]

INChl=1S/C14H8Br2/c15-13-11-7-3-1-5-
9(11)10-6-2-4-8-12(10)14(13)16/h1-8H[4]

InChl

InChlKey WZVDACBKJRRYBN-UHFFFAOY SA-N[4]

C1=CC=C2C(=C1)C3=CC=CC=C3C(=C2Br)Br[
4]

Canonical SMILES

Physicochemical Properties

A summary of the key physical and chemical properties of 9,10-Dibromophenanthrene is
presented below.

Property Value Source
Molecular Weight 336.02 g/mol [1][2][5] PubChem, ChemicalBook
) ) 179-180 °C (recrystallized from )
Melting Point ChemicalBook[5]
heptane)
Boiling Point (Predicted) 441.1 £18.0 °C ChemicalBook][5]

. , 1.768 + 0.06 g/cm?3 (at 20 °C ]
Density (Predicted) ChemicalBook][5]
and 760 Torr)

Appearance Pale yellow solid PMCI[3]

XLogP3 5.8 PubChem[2]

Experimental Protocols
Synthesis of 9,10-Dibromophenanthrene

A common and effective method for the synthesis of 9,10-Dibromophenanthrene involves the
treatment of 2,2'-bis(dibromomethyl)biphenyl with potassium t-butoxide.[3]
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Materials and Reagents:

2,2'-Bis(dibromomethyl)biphenyl

e Potassium t-butoxide

e N,N-Dimethylformamide (DMF), anhydrous

e 6 M Hydrochloric acid (HCI)

e Toluene

e Brine (saturated aqueous sodium chloride)

e Sodium sulfate (Na2S0Oa4), anhydrous

e Methanol (MeOH)

o Water

« Silica gel for column chromatography

¢ Hexane

e Dichloromethane (CH2Cl2)

Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 2,2'-bis(dibromomethyl)biphenyl (0.60
mmol, 300 mg) in anhydrous N,N-dimethylformamide (6 mL).[3]

e Reagent Addition: Cool the solution to 0 °C using an ice bath. To this cooled solution, add
potassium t-butoxide (9.05 mmol, 1.00 g).[3]

e Reaction: Stir the reaction mixture at 0 °C for 30 minutes.[3]

e Quenching: Quench the reaction by the slow addition of 6 M HCI.[3]

o Extraction: Extract the resulting solid with toluene. Wash the organic layer with brine.[3]
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e Drying: Dry the organic layer over anhydrous Na=S0a.[3]
e Solvent Removal: Remove the solvent by evaporation under reduced pressure.[3]

« Purification: Purify the crude product by column chromatography on silica gel, using a
mixture of hexane and dichloromethane as the eluent. This yields 9,10-
Dibromophenanthrene as a pale yellow solid (79% vyield, 161 mg).[3]

Characterization Data:

e 'H NMR (500 MHz, CDCls): & = 8.63 (dd, J = 8.2, 1.4 Hz, 2H), 8.47 (dd, J = 8.1, 1.5 Hz, 2H),
7.70 (ddd, J = 8.2, 7.0, 1.5 Hz, 2H), 7.66 (ddd, J = 8.1, 7.0, 1.4 Hz, 2H).[1]

e 13C NMR (126 MHz, CDCls): & =131.27, 130.36, 129.68, 128.18, 127.76, 126.24, 122.84
ppm.[1]

e HR-MS (APCI+ FT-ICR): m/z calculated for [C14aHo7°Br2]*: 334.90655, found: 334.90806

[M+H]*.[1]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 9,10-
Dibromophenanthrene.

Click to download full resolution via product page

Caption: Synthesis workflow for 9,10-Dibromophenanthrene.

Applications in Synthesis

9,10-Dibromophenanthrene is a valuable starting material for the synthesis of more complex
functionalized 1t-conjugated molecules.[3] Its bromine substituents can be readily displaced or
utilized in cross-coupling reactions to extend the aromatic system, making it a key intermediate
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in the development of materials for organic electronics, such as Organic Light-Emitting Diodes
(OLEDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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